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Compound of Interest

Compound Name: Triacontyl palmitate

Cat. No.: B3054421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the chemical structure of triacontyl
palmitate, an important long-chain wax ester. This document outlines the constituent

molecules, the nature of their chemical bonding, and key physicochemical properties, serving

as a foundational resource for professionals in research and development.

Executive Summary
Triacontyl palmitate (C46H92O2) is a saturated wax ester formed through the chemical

bonding of a long-chain fatty acid, palmitic acid, and a long-chain fatty alcohol, 1-triacontanol.

[1][2][3] It is a significant component of natural waxes, such as beeswax, where it is also known

by the name myricin. Its structure, characterized by two long aliphatic chains, imparts

properties such as high hydrophobicity and stability, making it a subject of interest in various

industrial and scientific applications, including cosmetics and pharmaceuticals.

Molecular Components
The structure of triacontyl palmitate is derived from two precursor molecules: palmitic acid

and 1-triacontanol.

Palmitic Acid (Hexadecanoic Acid)
Palmitic acid is one of the most common saturated fatty acids found in animals and plants. It

consists of a 16-carbon aliphatic chain with a carboxylic acid functional group (-COOH) at one
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end.

1-Triacontanol
1-Triacontanol, also known as melissyl alcohol, is a straight-chain primary fatty alcohol

composed of 30 carbon atoms.[4][5][6] It is found naturally in plant cuticular waxes and is

recognized for its activity as a plant growth stimulant.[5]

The Esterification Process
Triacontyl palmitate is formed via an esterification reaction. In this condensation reaction, the

carboxyl group of palmitic acid reacts with the hydroxyl group of 1-triacontanol. This process

results in the formation of an ester linkage (-COO-) and the elimination of one molecule of

water.

Caption: The esterification of palmitic acid and 1-triacontanol.

Chemical Structure of Triacontyl Palmitate
The final structure consists of the 16-carbon acyl chain from palmitic acid linked via an ester

bond to the 30-carbon alkyl chain from 1-triacontanol. The IUPAC name for this compound is

triacontyl hexadecanoate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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